![molecular formula C8H9NO2 B1469740 2-Cyclopropyl-5-methyl-1,3-oxazole-4-carbaldehyde CAS No. 1823035-12-6](/img/structure/B1469740.png)
2-Cyclopropyl-5-methyl-1,3-oxazole-4-carbaldehyde
Overview
Description
Oxazoles are a type of heterocyclic compound that contain an oxygen atom and a nitrogen atom within a five-membered ring . They are often used as intermediates in the synthesis of various chemical entities in medicinal chemistry .
Synthesis Analysis
The synthesis of oxazoles often involves the reaction of an aldehyde with a nitrile in the presence of a base . This forms an imine intermediate, which then cyclizes to form the oxazole ring .Molecular Structure Analysis
The molecular structure of oxazoles consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The presence of the nitrogen and oxygen atoms in the ring introduces polarity to the molecule, which can influence its chemical reactivity .Chemical Reactions Analysis
Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions . The position of the substitution can be influenced by the nature of the substituents already present on the oxazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of oxazole derivatives can vary depending on their structure. For example, 5-methyl-1,3-oxazole-2-carbaldehyde, a related compound, is a powder at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyclopropyl-5-methyl-1,3-oxazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-5-7(4-10)9-8(11-5)6-2-3-6/h4,6H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOQFTYFUVKTAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2CC2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-5-methyl-1,3-oxazole-4-carbaldehyde |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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